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For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Chloro-5-nitropyridine is a pivotal chemical intermediate, widely utilized in the synthesis of
complex organic molecules, particularly in the pharmaceutical and agrochemical industries. Its
unique electronic and structural features, characterized by an electron-deficient pyridine ring
bearing a reactive chlorine atom and a versatile nitro group, make it a valuable building block
for the construction of a diverse array of heterocyclic compounds. This technical guide provides
an in-depth analysis of the core features of 2-chloro-5-nitropyridine, including its
physicochemical properties, synthesis methodologies, key chemical reactions, and significant
applications in drug discovery and development, with a special focus on its role in the synthesis
of the multi-kinase inhibitor, Sorafenib.

Physicochemical and Spectral Data

2-Chloro-5-nitropyridine is a white to light yellow crystalline solid under standard conditions.
[1][2] A comprehensive summary of its physical and chemical properties is presented in Table
1. This data is crucial for its handling, storage, and for the design of synthetic protocols.

Table 1: Physicochemical Properties of 2-Chloro-5-nitropyridine
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Property Value References
Molecular Formula CsHs3CIN20:2 [3114]
Molecular Weight 158.54 g/mol [3114]
White to light yellow crystalline
Appearance ] [1112][3]
powder/solid
Melting Point 105-111 °C [2][3][5][6]
Boiling Point 287.7 °C at 760 mmHg [1]
Density 1.534 g/cm3 [1]
Insoluble in water; Soluble in
organic solvents such as
N ethanol, acetone,
Solubility ] [11[2]
dichloromethane, chloroform,
and N,N-dimethylformamide
(DMF)
Flash Point 127.8 °C [1]
CAS Number 4548-45-2 [31[4]

Spectral data is essential for the identification and characterization of 2-chloro-5-
nitropyridine. Key spectral information is summarized in Table 2.

Table 2: Spectral Data for 2-Chloro-5-nitropyridine
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Spectral Data Type Key Features References
1H NMR Spectrum available [7]
13C NMR Spectrum available [7]
Major peaks at m/z 158, 112,
Mass Spectrometry (GC-MS) [4]
85, 76, 50
Infrared (IR) Spectroscopy Spectrum available [718]

Spectra have been recorded
FT-IR and FT-Raman 9]
and analyzed

Synthesis of 2-Chloro-5-nitropyridine

Several synthetic routes to 2-chloro-5-nitropyridine have been established, primarily starting
from 2-aminopyridine or 2-hydroxypyridine derivatives.

Synthesis from 2-Aminopyridine

A common pathway involves the nitration of 2-aminopyridine to yield 2-amino-5-nitropyridine,
followed by a Sandmeyer-type reaction to replace the amino group with a chlorine atom.[10]

Nitration ( \ Diazotization & Sandmeyer Reaction (
2-Aminopyridine (H250s, HNOs) =KZ-Amino-S-nitropyridine) (NaNOz, HCI, Cuc) > 2-Ch|or0-5-nitropyridine)

Click to download full resolution via product page
Caption: Synthesis of 2-chloro-5-nitropyridine from 2-aminopyridine.

Synthesis from 2-Hydroxy-5-nitropyridine

Another prevalent method is the chlorination of 2-hydroxy-5-nitropyridine using a chlorinating
agent such as phosphorus oxychloride (POCIs) or phosphorus pentachloride (PCls).[5][11]
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Chlorination

(2-Hydroxy-5-nitropyridine} (POCh or PCls) 2-Ch|oro-5-nitropyridine)

2-Chloro-5-nitropyridine

Nucleophilic Attack Pyridine Ring Loss of CI- Substituted 5-Nitropyridine o
with Cl at C2 and NO:z at C5 (Nu at C2)

\ Reduction
(Z-ChIoro-5-nitropyridine) (e.g., Hz, Pd/C or Fe, HCl) {S-Amino-2-ch|oropyridine)
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4-Chloro-3-(trifluoromethyl)phenyl isocyanate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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